Cas no 1929582-62-6 (rac-(1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride, trans)

• Product Name: rac-(1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride, trans
• CAS No: 1929582-62-6
• MDL: MFCD29912953
• CID: 4629892
• PubChem ID: 122163403
• Update Time: 2025-05-25

rac-(1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride, trans

• MDL： MFCD29912953

Additional information on rac-(1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride, trans

Rac-(1R,2S)-2,6-Dimethyl-2,3-Dihydro-1H-Inden-1-Amine Hydrochloride, Trans: A Comprehensive Overview

The compound rac-(1R,2S)-2,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride, trans (CAS No. 1929582-62-6) is a fascinating molecule with significant applications in the field of organic chemistry and pharmacology. This compound belongs to the class of indenamine derivatives, which have been extensively studied due to their unique structural properties and potential therapeutic applications. The trans configuration of this compound adds an additional layer of complexity and specificity to its chemical behavior.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of rac-(1R,2S)-2,6-dimethyl-inden-amine hydrochloride. Researchers have employed various strategies, including asymmetric catalysis and stereoselective synthesis, to produce this compound in high enantiomeric excess. These methods not only enhance the purity of the product but also pave the way for its large-scale production for industrial and pharmaceutical purposes.

The structural uniqueness of rac-(1R,2S)-inden-amine hydrochloride, trans lies in its rigid bicyclic framework and the presence of methyl substituents at positions 2 and 6. This configuration imparts stability to the molecule and influences its pharmacokinetic properties. Studies have shown that this compound exhibits promising activity in various biological assays, particularly in its ability to modulate cellular signaling pathways.

In terms of pharmacological applications, rac-(1R,2S)-inden-amine hydrochloride, trans has been investigated for its potential as a drug candidate in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated its ability to inhibit key enzymes associated with Alzheimer's disease, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings underscore its potential as a lead compound for developing novel therapeutic agents.

The stereochemistry of this compound plays a crucial role in its biological activity. The trans configuration ensures optimal interactions with target proteins, thereby enhancing its efficacy. Researchers have utilized computational methods such as molecular docking and dynamics simulations to elucidate the binding mechanisms of rac-(1R,2S)-inden-amine hydrochloride, trans with various protein targets. These studies provide valuable insights into its mode of action and guide further optimization efforts.

In addition to its pharmacological applications, rac-(1R,2S)-inden-< strong >amine hydrochloride, trans has garnered attention in materials science due to its chiral properties. Its use as a chiral catalyst in asymmetric synthesis has been explored by chemists worldwide. The ability to induce asymmetry in chemical reactions using this compound opens up new avenues for synthesizing complex molecules with high enantioselectivity.

The synthesis of rac-(1R, roperties.

In conclusion,

Rac-(1R,

This comprehensive overview highlights